Cas no 2172614-62-7 (4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2-methylbut-2-enoic acid)

• Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2-methylbut-2-enoic acid
• CAS No: 2172614-62-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5896953
• PubChem ID: 165511683
• Update Time: 2025-10-29

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2-methylbut-2-enoic acid
• EN300-1530376
• 4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]-2-methylbut-2-enoic acid
• 2172614-62-7

• Inchi： 1S/C28H34N2O5/c1-19(26(32)33)13-16-29-25(31)12-14-28(2,3)15-17-30-27(34)35-18-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,13,24H,12,14-18H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)/b19-13+
• InChI Key： BGECAXWCUVSKRN-CPNJWEJPSA-N
• SMILES： O(C(NCCC(C)(C)CCC(NC/C=C(/C(=O)O)\C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2-methylbut-2-enoic acid

Compound CAS No. 2172614-62-7: A Comprehensive Overview

The compound with CAS No. 2172614-62-7, known as 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamido-2-methylbut-2-enoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically modified ones, and its structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The presence of this group along with other functional groups makes it a valuable tool in modern chemistry and biotechnology.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like this one. The Fmoc group plays a crucial role in controlling the reactivity of the amino group during synthesis, making it indispensable in peptide synthesis. Additionally, the 4,4-dimethylhexanamido moiety contributes to the molecule's stability and solubility properties, which are critical for its application in various biochemical processes.

One of the most promising applications of this compound lies in the field of drug discovery. Researchers have been exploring its potential as a building block for constructing bioactive peptides and proteins. The 2-methylbut-2-enoyl group adds another layer of complexity to the molecule, enhancing its ability to interact with biological systems. Recent studies have shown that such modified amino acids can significantly influence the pharmacokinetics and bioavailability of drugs, making them valuable candidates for therapeutic development.

In addition to its role in drug discovery, this compound has found applications in materials science. Its unique structure allows it to serve as a precursor for the synthesis of advanced materials, such as biocompatible polymers and self-healing materials. The integration of fluorenylmethoxycarbonyl groups into polymer backbones has been shown to improve their mechanical properties and resistance to environmental factors.

The synthesis of this compound involves a series of carefully designed reactions that highlight the progress in modern organic chemistry. The use of protecting groups like Fmoc ensures high yields and purity during multi-step syntheses. Moreover, advancements in catalytic methods have made it possible to achieve high enantioselectivity, which is essential for producing chiral compounds with specific biological activities.

From an environmental standpoint, researchers are also investigating the biodegradability and eco-friendliness of this compound. As sustainability becomes a critical factor in chemical production, understanding how such molecules interact with natural ecosystems is essential. Preliminary studies suggest that under certain conditions, this compound can undergo enzymatic degradation, reducing its environmental impact.

In conclusion, CAS No. 2172614-62-7 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in contemporary research and development efforts. As science continues to evolve, we can expect even more innovative uses for this compound, further solidifying its importance in the chemical landscape.